Cas no 2167941-42-4 (3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid)

• Product Name: 3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid
• CAS No: 2167941-42-4
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6421794
• PubChem ID: 165530053
• Update Time: 2025-05-24

3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid
• 2167941-42-4
• EN300-1457242

• Inchi： 1S/C8H12N2O2S/c1-2-3-6-7(13-10-9-6)4-5-8(11)12/h2-5H2,1H3,(H,11,12)
• InChI Key： SLCYJQIGYGYBJD-UHFFFAOYSA-N
• SMILES： S1C(CCC(=O)O)=C(CCC)N=N1

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.3Ų

Additional information on 3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid

Introduction to 3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid (CAS No. 2167941-42-4)

3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid, identified by the Chemical Abstracts Service (CAS) number 2167941-42-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiadiazole class, a structural motif known for its broad spectrum of biological activities. The presence of a propyl side chain and a carboxylic acid functional group at the 3-position of the thiadiazole ring introduces unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The thiadiazole core is a fused bicyclic structure consisting of sulfur, nitrogen, and carbon atoms. Thiadiazoles are widely recognized for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The 4-propyl substituent at the 1-position of the thiadiazole ring enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, the propanoic acid moiety at the 3-position provides a site for further functionalization, allowing for the synthesis of derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid and biological targets. Studies have shown that this compound can interact with various enzymes and receptors involved in critical cellular pathways. For instance, preliminary in silico studies suggest that it may inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling.

In vitro experiments have also demonstrated promising results regarding the antimicrobial activity of 3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid. The compound exhibits significant efficacy against a range of Gram-positive and Gram-negative bacteria, as well as fungi. This broad-spectrum activity is attributed to its ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. The propyl group is believed to enhance binding affinity by improving hydrophobic interactions with bacterial targets.

The carboxylic acid functionality in 3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid offers opportunities for further derivatization to improve pharmacokinetic properties. For example, esterification or amidation of the carboxylic acid group can enhance solubility and bioavailability. Additionally, conjugation with biomolecules such as peptides or nucleotides could lead to novel targeted therapies.

Current research is focused on exploring the potential applications of 3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid in treating chronic inflammatory diseases and cancer. Preclinical studies indicate that this compound may modulate inflammatory cytokine production and inhibit tumor growth by targeting specific signaling pathways. The thiadiazole core is particularly interesting due to its ability to cross cell membranes and reach intracellular targets efficiently.

The synthesis of 3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid involves multi-step organic reactions starting from commercially available precursors. Key steps include cyclization reactions to form the thiadiazole ring followed by alkylation and carboxylation to introduce the propyl and carboxylic acid groups respectively. Advances in green chemistry have also led to more sustainable synthetic routes that minimize waste and hazardous byproducts.

The pharmacological profile of 3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid is further enhanced by its ability to undergo metabolic transformations in vivo. These transformations can lead to active metabolites with different biological activities. Understanding these metabolic pathways is crucial for optimizing drug design and minimizing potential side effects.

Future directions in research include exploring structure-activity relationships (SAR) to identify key moieties responsible for biological activity. By systematically modifying different parts of the molecule, researchers can develop analogs with improved potency and selectivity. Additionally, combination therapies involving 3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid with other drugs may offer synergistic effects in treating complex diseases.

The development of novel pharmaceutical agents requires rigorous testing for safety and efficacy before clinical translation. Preclinical toxicology studies are essential to assess potential adverse effects associated with long-term use. These studies provide critical data for regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) when reviewing drug applications.

In conclusion,3-(4-propyl-1,2,3-thiadiazol-5-yl)propanoic acid (CAS No. 2167941-42-4) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its potential applications in treating inflammatory diseases and cancer make it an attractive target for future drug development efforts.